Cas no 2248414-09-5 (Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate)
Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2248414-09-5
- Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate
- EN300-3824794
-
- Inchi: 1S/C8H13F2NO2/c1-2-13-6(12)7(5-11)3-8(9,10)4-7/h2-5,11H2,1H3
- InChI Key: CAHJYFSQMNCRCA-UHFFFAOYSA-N
- SMILES: FC1(CC(C(=O)OCC)(CN)C1)F
Computed Properties
- Exact Mass: 193.09143498g/mol
- Monoisotopic Mass: 193.09143498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 52.3Ų
Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3824794-0.05g |
ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate |
2248414-09-5 | 95.0% | 0.05g |
$1285.0 | 2025-03-16 | |
| Enamine | EN300-3824794-0.1g |
ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate |
2248414-09-5 | 95.0% | 0.1g |
$1345.0 | 2025-03-16 | |
| Enamine | EN300-3824794-0.25g |
ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate |
2248414-09-5 | 95.0% | 0.25g |
$1407.0 | 2025-03-16 | |
| Enamine | EN300-3824794-0.5g |
ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate |
2248414-09-5 | 95.0% | 0.5g |
$1469.0 | 2025-03-16 | |
| Enamine | EN300-3824794-1.0g |
ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate |
2248414-09-5 | 95.0% | 1.0g |
$1529.0 | 2025-03-16 | |
| Enamine | EN300-3824794-2.5g |
ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate |
2248414-09-5 | 95.0% | 2.5g |
$2996.0 | 2025-03-16 | |
| Enamine | EN300-3824794-5.0g |
ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate |
2248414-09-5 | 95.0% | 5.0g |
$4433.0 | 2025-03-16 | |
| Enamine | EN300-3824794-10.0g |
ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate |
2248414-09-5 | 95.0% | 10.0g |
$6575.0 | 2025-03-16 |
Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate
Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate (CAS No. 2248414-09-5): A Comprehensive Overview
Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate, identified by its CAS number 2248414-09-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a cyclobutane core with aminomethyl and difluorocarbonyl substituents, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique structural features of this compound make it a valuable scaffold for exploring novel therapeutic agents.
The chemical structure of Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate consists of a cyclobutane ring substituted with two fluorine atoms at the 3-position and an aminomethyl group at the 1-position. The carboxylate ester functionality at the 1-position provides a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. This structural motif is particularly appealing in medicinal chemistry due to its ability to modulate biological activity through steric and electronic effects.
In recent years, there has been growing interest in fluorinated heterocycles as pharmacophores due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic properties. The presence of fluorine atoms in Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate contributes to these desirable characteristics, making it a promising candidate for the development of new drugs. Studies have shown that fluorinated compounds often exhibit greater potency and selectivity compared to their non-fluorinated counterparts, which has driven extensive research into their design and synthesis.
The aminomethyl group in this compound introduces a basic nitrogen atom that can participate in hydrogen bonding interactions with biological targets. This feature is particularly useful in designing molecules that interact with enzymes or receptors in the body. Additionally, the flexibility of the cyclobutane ring allows for conformational adjustments that can optimize binding interactions. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.
Recent advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated cyclic compounds like Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate. Techniques such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations have significantly improved the accessibility of these molecules. The ability to construct such intricate structures with high precision has opened new avenues for exploring their biological activities.
In vitro studies have begun to elucidate the potential biological properties of Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, its structural features are reminiscent of known bioactive scaffolds used in anticancer and anti-inflammatory drug development. Further investigation is warranted to fully characterize its pharmacological profile and therapeutic potential.
The synthesis of analogs by modifying specific functional groups within Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate offers a strategic approach to fine-tune its biological activity. By varying substituents on the cyclobutane ring or introducing additional moieties at different positions, researchers can explore a wide range of biological effects. This combinatorial approach allows for the rapid identification of novel lead compounds with optimized properties.
The role of computational chemistry in designing and optimizing molecules like Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate cannot be overstated. Molecular modeling techniques provide valuable insights into how these compounds interact with biological targets at the atomic level. By predicting binding affinities and identifying key interaction points, computational methods accelerate the drug discovery process significantly. These tools are increasingly integrated into modern pharmaceutical research pipelines.
The future prospects for Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate are promising given its unique structural features and potential biological activities. Continued research efforts are expected to yield new derivatives with enhanced efficacy and selectivity for various therapeutic applications. As synthetic chemistry progresses and our understanding of biological mechanisms deepens, compounds like this will play an increasingly important role in addressing unmet medical needs.
2248414-09-5 (Ethyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)